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Compound of Interest

Compound Name: Trimecaine

Cat. No.: B1683256 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
Trimecaine, a local anesthetic and antiarrhythmic agent, is a valuable tool in various research

applications.[1] Its mechanism of action primarily involves the blockage of voltage-gated

sodium channels, leading to the inhibition of nerve impulse conduction.[2][3] Proper preparation

of Trimecaine solutions is critical to ensure the accuracy and reproducibility of experimental

results. These application notes provide detailed protocols for the preparation of Trimecaine
solutions for use in electrophysiology, cell culture, and in vivo studies.

Physicochemical Properties of Trimecaine
Hydrochloride
Trimecaine is commonly used in its hydrochloride salt form, which is a white crystalline

powder.[1] It is readily soluble in water and ethanol.[1]

Table 1: Physicochemical Data of Trimecaine Hydrochloride
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Property Value Reference

Chemical Name

2-(diethylamino)-N-(2,4,6-

trimethylphenyl)acetamide;hyd

rochloride

[4]

Synonyms
Mesocaine, Mesdicain,

Mesokain
[1]

Molecular Formula C₁₅H₂₅ClN₂O [1]

Molecular Weight 284.82 g/mol [4]

Appearance White crystalline powder [1]

Solubility
Readily soluble in water and

ethanol
[1]

Storage (Solid)

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[5]

Stability (Solid)

Stable for >2 years if stored

properly. Stable for a few

weeks during ordinary shipping

at ambient temperature.

[5]

Preparation of Trimecaine Stock Solutions
For most research applications, it is recommended to prepare a concentrated stock solution of

Trimecaine hydrochloride, which can then be diluted to the desired final concentration.

Materials:

Trimecaine hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q or equivalent) or ethanol

Sterile conical tubes or vials
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Calibrated analytical balance

Vortex mixer

Sterile filters (0.22 µm) and syringes

Protocol for 100 mM Aqueous Stock Solution:

Weighing: Accurately weigh 284.82 mg of Trimecaine hydrochloride powder using an

analytical balance.

Dissolving: Transfer the powder to a sterile 10 mL conical tube. Add 8 mL of sterile, high-

purity water.

Mixing: Vortex the solution until the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for long-term use (months to years) or at 4°C for short-

term use (days to weeks).[5]

Experimental Protocols
Preparation of Trimecaine Solutions for
Electrophysiology
Trimecaine is frequently used in electrophysiology to study its effects on ion channels. The

following protocol describes the preparation of a working solution in artificial cerebrospinal fluid

(aCSF).

Table 2: Composition of Standard Artificial Cerebrospinal Fluid (aCSF)
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Component Concentration (mM)

NaCl 126

KCl 3

MgSO₄ 2

CaCl₂ 2

NaH₂PO₄ 1.25

NaHCO₃ 26.4

Glucose 10

Protocol:

Prepare aCSF: Prepare 1 L of aCSF according to the concentrations listed in Table 2.

Ensure the solution is bubbled with carbogen (95% O₂ / 5% CO₂) for at least 15 minutes

before use to maintain pH.

Prepare Trimecaine Working Solution: Thaw an aliquot of the 100 mM Trimecaine
hydrochloride stock solution.

Dilution: To prepare a 100 µM working solution, add 10 µL of the 100 mM stock solution to 10

mL of the carbogen-bubbled aCSF.

Final Concentration: The final concentration of Trimecaine in the recording chamber will

depend on the perfusion rate and the volume of the chamber. It is crucial to calculate the

final concentration accurately for data interpretation.

Experimental Workflow for Electrophysiology
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Solution Preparation

Electrophysiology Experiment

Prepare and carbogenate aCSF

Dilute Trimecaine stock into aCSF

Thaw Trimecaine stock solution

Perfuse brain slice with Trimecaine-aCSF

Record neuronal activity

Washout with control aCSF

Click to download full resolution via product page

Caption: Workflow for preparing and using Trimecaine in electrophysiology.

Preparation of Trimecaine Solutions for Cell Culture
Trimecaine can be used in cell culture to investigate its effects on cellular processes. The

following protocol is for preparing a Trimecaine-containing cell culture medium.

Protocol:

Thaw Stock Solution: Thaw an aliquot of the 100 mM Trimecaine hydrochloride stock

solution under sterile conditions in a laminar flow hood.
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Dilution in Medium: To obtain a final concentration of 50 µM Trimecaine in 50 mL of cell

culture medium, add 25 µL of the 100 mM stock solution to the medium.

Mixing and Incubation: Gently mix the medium by swirling the flask. The cells can then be

incubated with the Trimecaine-containing medium for the desired duration of the

experiment.

Controls: Always include a vehicle control (cell culture medium with the same volume of the

solvent used for the stock solution, e.g., sterile water) in your experimental design.

Preparation of Trimecaine Solutions for In Vivo Studies
For in vivo studies in animal models, Trimecaine solutions are typically prepared in sterile

saline. A study on the anti-arrhythmic properties of trimecaine used a 0.35% trimecaine
solution for oral administration in cats and rats.[6]

Protocol for 0.35% (w/v) Saline Solution:

Weighing: Weigh 350 mg of Trimecaine hydrochloride powder.

Dissolving: Dissolve the powder in 100 mL of sterile 0.9% saline solution.

Sterilization: Filter the solution through a 0.22 µm syringe filter to ensure sterility before

administration.

Administration: The route of administration (e.g., intravenous, intraperitoneal, oral) will

depend on the experimental design.

Mechanism of Action: Blockade of Voltage-Gated
Sodium Channels
Trimecaine, like other local anesthetics, exerts its effect by blocking voltage-gated sodium

channels (VGSCs) in the neuronal cell membrane.[2][3] This action inhibits the influx of sodium

ions that is necessary for the depolarization phase of an action potential, thereby preventing

the propagation of nerve impulses.

Signaling Pathway of Trimecaine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Trimecaine Solutions for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683256#preparation-of-trimecaine-solutions-for-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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